N-(2-chloro-4,6-dimethylphenyl)-2-piperidin-1-ylacetamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C15H21ClN2O/c1-11-8-12(2)15(13(16)9-11)17-14(19)10-18-6-4-3-5-7-18/h8-9H,3-7,10H2,1-2H3,(H,17,19)
• InChI Key: VZJBVYHZWIBUQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)NC(=O)CN2CCCCC2)C
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

N-(2-chloro-4,6-dimethylphenyl)-2-piperidin-1-ylacetamide, also known as CPCA, is a chemical compound that has been widely studied for its potential applications in scientific research. CPCA belongs to a class of compounds known as piperidine derivatives, which have been shown to have various biological and pharmacological activities.

Mechanism of Action

N-(2-chloro-4,6-dimethylphenyl)-2-piperidin-1-ylacetamide acts as a partial agonist at the dopamine D3 receptor, which means it can activate the receptor but not to the same extent as a full agonist. The activation of the dopamine D3 receptor by this compound leads to the release of dopamine in the brain, which is involved in the regulation of mood, motivation, and reward. This compound has also been shown to modulate the activity of other neurotransmitter systems, such as the glutamate and GABA systems.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase locomotor activity, enhance cognitive function, and reduce drug-seeking behavior in animals trained to self-administer drugs of abuse. This compound has also been shown to have antipsychotic-like effects in animal models of schizophrenia. However, the exact mechanisms by which this compound exerts these effects are still not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-chloro-4,6-dimethylphenyl)-2-piperidin-1-ylacetamide in lab experiments is its high selectivity for the dopamine D3 receptor. This allows researchers to study the specific role of this receptor in various disorders without affecting other neurotransmitter systems. However, one of the limitations of using this compound is its relatively short half-life, which requires frequent dosing in animal studies. Additionally, the potential side effects of this compound on other dopamine receptors and neurotransmitter systems should be carefully considered.

Future Directions

There are several future directions for the study of N-(2-chloro-4,6-dimethylphenyl)-2-piperidin-1-ylacetamide. One direction is to further investigate its potential therapeutic effects in animal models of addiction, schizophrenia, and other psychiatric disorders. Another direction is to develop more potent and selective compounds based on the structure of this compound. Additionally, the development of imaging agents that can selectively label the dopamine D3 receptor in vivo could provide valuable insights into the role of this receptor in health and disease.
Conclusion:
In conclusion, this compound is a promising compound that has been widely studied for its potential applications in scientific research. Its high selectivity for the dopamine D3 receptor makes it a valuable tool compound for studying the role of this receptor in various neurological and psychiatric disorders. While there are still many questions to be answered about the mechanism of action and potential therapeutic effects of this compound, its continued study holds great promise for the future of neuroscience research.

Synthesis Methods

The synthesis of N-(2-chloro-4,6-dimethylphenyl)-2-piperidin-1-ylacetamide involves the reaction of 2-chloro-4,6-dimethylphenylamine with 1-piperidin-1-ylacetyl chloride in the presence of a base catalyst. The reaction proceeds through nucleophilic substitution, resulting in the formation of this compound as a white crystalline solid. The purity of this compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-(2-chloro-4,6-dimethylphenyl)-2-piperidin-1-ylacetamide has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in various neurological and psychiatric disorders such as addiction, schizophrenia, and Parkinson's disease. This compound has been used as a tool compound to study the role of the dopamine D3 receptor in these disorders. It has also been shown to have potential therapeutic effects in animal models of addiction and schizophrenia.